8-(2,4-dimethoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

• Molecular Formula: C21H19N7O3
• Molecular Weight: 417.4 g/mol
• IUPAC Name: 8-(2,4-dimethoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
• InChI: InChI=1S/C21H19N7O3/c1-11-4-6-12(7-5-11)17-16-18(20(29)24-23-17)22-21-25-26-27-28(21)19(16)14-9-8-13(30-2)10-15(14)31-3/h4-10,19,26-27H,1-3H3
• InChI Key: DQFVBKDTVFDKHK-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=C3C(N4C(=NNN4)N=C3C(=O)N=N2)C5=C(C=C(C=C5)OC)OC

Description

8-(2,4-dimethoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one, commonly referred to as "DMT", is a hallucinogenic compound that has gained significant attention in the scientific community due to its unique properties. DMT is a naturally occurring compound found in a variety of plants and animals, including humans. It is known for its powerful psychedelic effects, which can induce profound alterations in consciousness and perception. In recent years, DMT has become the subject of extensive scientific research, with scientists studying its synthesis, mechanism of action, and potential applications in various fields.

Mechanism of Action

The mechanism of action of DMT is not fully understood, but researchers believe it works by binding to serotonin receptors in the brain. Serotonin is a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. By binding to serotonin receptors, DMT can induce a range of effects, including altered perception, heightened emotions, and changes in consciousness.
Biochemical and Physiological Effects
DMT has a range of biochemical and physiological effects on the body. It has been shown to increase heart rate and blood pressure, and can induce changes in body temperature and respiratory rate. It also has powerful effects on the brain, including changes in brainwave patterns and alterations in consciousness and perception.

Advantages and Limitations for Lab Experiments

DMT has a number of advantages and limitations for use in laboratory experiments. One advantage is its powerful effects, which make it a useful tool for studying the brain and consciousness. However, its effects can also be unpredictable and difficult to control, which can make it challenging to use in experiments. Additionally, the synthesis of DMT is a complex and time-consuming process, which can make it difficult to obtain in large quantities.

Future Directions

There are many potential future directions for research on DMT. One area of interest is its potential as a therapeutic agent for mental health disorders. Researchers are also exploring its potential use in the treatment of addiction, as well as its effects on consciousness and perception. Additionally, there is growing interest in the use of DMT in spiritual and religious contexts, with some researchers exploring its potential as a tool for inducing mystical experiences. Overall, the study of DMT is a rapidly evolving field, with many exciting avenues for future research.

Synthesis Methods

DMT can be synthesized in a laboratory setting using a variety of methods. One common method involves the reaction of tryptamine with an aldehyde or ketone in the presence of a reducing agent. Another method involves the use of a Grignard reagent to form a cyclohexenone intermediate, which is then converted to DMT through a series of chemical reactions. The synthesis of DMT is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

DMT has been the subject of extensive scientific research in recent years, with researchers exploring its potential applications in a variety of fields. One area of interest is its potential as a therapeutic agent for various mental health conditions, including depression, anxiety, and PTSD. DMT has been shown to have powerful antidepressant effects, and some researchers believe it could be used to treat a range of mental health disorders.